3-amino-N-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]butanamide

• IUPAC Name: 3-amino-N-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]butanamide
• InChI: InChI=1S/C10H17N3OS/c1-6(11)4-9(14)13-8(3)10-12-7(2)5-15-10/h5-6,8H,4,11H2,1-3H3,(H,13,14)
• InChI Key: YLIBRASSKSUBIX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)C(C)NC(=O)CC(C)N
• Molecular Formula: C10H17N3OS
• Molecular Weight: 227.33 g/mol

Description

3-amino-N-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]butanamide, also known as MTSEA, is a chemical compound that has been widely used in scientific research for its unique properties. This compound is a thiol-reactive agent that can modify cysteine residues in proteins, making it a valuable tool for studying protein structure and function.

Mechanism of Action

3-amino-N-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]butanamide is a thiol-reactive agent that can modify cysteine residues in proteins. The modification occurs through the formation of a covalent bond between the thiol group of the cysteine residue and the reactive group of 3-amino-N-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]butanamide. This modification can alter the function of the protein, allowing researchers to study the effects of specific modifications on protein structure and function.
Biochemical and Physiological Effects:
3-amino-N-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]butanamide has been shown to have a variety of biochemical and physiological effects. It can modify the function of ion channels, altering ion permeation and gating. It can also modify the function of enzymes, altering their catalytic activity. 3-amino-N-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]butanamide has also been shown to have effects on protein-protein interactions, altering the binding affinity of proteins for each other.

Advantages and Limitations for Lab Experiments

3-amino-N-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]butanamide has several advantages for lab experiments. It is a highly specific reagent that can modify cysteine residues in proteins with high efficiency. It is also a reversible modification, allowing researchers to study the effects of the modification on protein function in a controlled manner. However, there are also limitations to the use of 3-amino-N-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]butanamide. It can only modify cysteine residues, limiting its applicability to proteins that do not contain cysteine residues. It can also have off-target effects, modifying cysteine residues that are not of interest to the researcher.

Future Directions

There are several future directions for the use of 3-amino-N-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]butanamide in scientific research. One area of interest is the modification of cysteine residues in membrane proteins, where the modification can alter protein function and allow for the study of ion channel gating and permeation. Another area of interest is the use of 3-amino-N-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]butanamide in the study of protein-protein interactions, where the modification can alter the binding affinity of proteins for each other. Additionally, the development of new thiol-reactive agents with different reactive groups could expand the applicability of this technique to proteins that do not contain cysteine residues.

Synthesis Methods

3-amino-N-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]butanamide can be synthesized through a multi-step process that involves the reaction of 2-bromoethylamine hydrobromide with 4-methyl-2-thiazolylamine to form the intermediate compound 1-(4-methyl-2-thiazolyl)ethylamine. This intermediate is then reacted with butyric anhydride to yield the final product, 3-amino-N-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]butanamide.

Scientific Research Applications

3-amino-N-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]butanamide has been widely used in scientific research for its ability to modify cysteine residues in proteins. This modification can be used to study protein structure and function, as well as to probe protein-protein interactions. 3-amino-N-[1-(4-methyl-1,3-thiazol-2-yl)ethyl]butanamide has also been used in the study of ion channels, where it can be used to modify cysteine residues in the channel protein and study the effects on ion permeation and gating.